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Compound of Interest

Compound Name: 2-Cyclopentylpyridine

Cat. No.: B15225465

Abstract

2-Cyclopentylpyridine, a heterocyclic aromatic compound, has garnered interest within the
scientific community, particularly in the fields of medicinal chemistry and materials science. This
document provides a comprehensive overview of the discovery, historical development, and
key synthetic methodologies for 2-Cyclopentylpyridine. It includes a compilation of its
physical and chemical properties, detailed experimental protocols for its synthesis, and an
exploration of its applications, with a focus on its role as a structural motif in the development of
novel therapeutic agents.

Introduction

2-Cyclopentylpyridine is a substituted pyridine derivative characterized by a cyclopentyl
group attached to the second position of the pyridine ring. The unique combination of a bulky,
aliphatic cyclopentyl ring and an aromatic, electron-deficient pyridine core imparts specific
steric and electronic properties to the molecule. These characteristics have made it a valuable
building block in the synthesis of more complex molecules with diverse applications. While not
a naturally occurring compound, its synthesis and properties have been explored in various
chemical contexts. This guide aims to consolidate the available information on 2-
Cyclopentylpyridine, providing a valuable resource for researchers and professionals in drug
development and chemical synthesis.

Discovery and Historical Context
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The definitive first synthesis of 2-Cyclopentylpyridine is not prominently documented in a
singular, landmark publication. Its discovery appears to be a part of the broader exploration of
alkylpyridine synthesis that gained momentum throughout the 20th century. The advent of
organometallic chemistry, particularly the development of Grignard reagents, provided a
versatile toolkit for the alkylation of heterocyclic compounds. It is highly probable that 2-
Cyclopentylpyridine was first synthesized via the reaction of a cyclopentyl Grignard reagent
with a 2-halopyridine, a now-classic method for forming carbon-carbon bonds on the pyridine

ring.

Early research into alkylpyridines was often driven by the need for intermediates in the
synthesis of pharmaceuticals, agrochemicals, and other specialty chemicals. The physical and
chemical properties of various alkylpyridines were systematically studied to understand the
influence of the alkyl substituent on the reactivity and characteristics of the pyridine ring.

Physicochemical Properties

Comprehensive experimental data for the physical properties of neat 2-Cyclopentylpyridine is
not extensively reported in a single primary source. However, data for related alkylpyridines
and derivatives containing the 2-cyclopentylpyridine moiety allow for the estimation of its

properties.
Property Value Source
Molecular Formula C1oH13N
Molecular Weight 147.22 g/mol
- , Estimated to be in the range of  General trends for
Boiling Point o
200-220 °C alkylpyridines
Likely a colorless to pale General properties of
Appearance o o
yellow liquid alkylpyridines[1]
Sparingly soluble in water, )
- ) ) General properties of
Solubility soluble in common organic

alkylpyridines[2]
solvents

Spectroscopic Data:
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While a dedicated publication with the full spectroscopic characterization of 2-
Cyclopentylpyridine is not readily available, spectral data for derivatives provide insight into
its expected NMR signals. For instance, in the *H NMR spectrum of 4-cyclopentylpyridine, the
protons of the cyclopentyl group appear as multiplets in the aliphatic region (1.5-3.0 ppm), and
the pyridine protons resonate in the aromatic region (7.0-8.5 ppm)[3]. A similar pattern would
be expected for 2-Cyclopentylpyridine, with adjustments in the chemical shifts of the pyridine
protons due to the different substitution pattern.

Synthesis and Experimental Protocols

The most common and practical method for the synthesis of 2-Cyclopentylpyridine is the
cross-coupling reaction of a cyclopentyl Grignard reagent with a 2-halopyridine.

Grighard Cross-Coupling Reaction

This method involves the reaction of cyclopentylmagnesium bromide with 2-bromopyridine or 2-
chloropyridine, often catalyzed by a transition metal catalyst, such as palladium or nickel.

Reaction Scheme:
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Pd or Ni catalyst

Mg 2-Bromopyridine

+ 2-Bromopyridine
(Catalyst)

Cyclopentyl Bromide + Mg (in ether) » Cyclopentylmagnesium Bromide » 2-Cyclopentylpyridine

2-Cyclopentylpyridine
Derivative

Binds to allosteric site

Therapeutic Effect
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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